Cas no 774-65-2 (Tert-Butyl benzoate)

• Product Name: Tert-Butyl benzoate
• CAS No: 774-65-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00048244
• CID: 565208
• PubChem ID: 87563269
• Update Time: 2025-06-08

Tert-Butyl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,1,1-dimethylethyl ester
• tert-Butyl Benzoate
• 1,1-Dimethylethyl benzoate
• benzoic acid t-butyl ester
• Benzoic acid tert-butyl ester
• tert.-Butyl benzoate
• Trimethylcarbinol benzoate
• t-butyl benzoate
• Benzoic acid 1,1-dimethylethyl ester
• Benzoic acid, 1,1-dimethylethyl ester
• BENZOICACIDTERT-BUTYLESTER
• LYDRKKWPKKEMNZ-UHFFFAOYSA-N
• tertbutyl benzoate
• tert-butylbenzoate
• Benzoic acid tert-butyl
• Benzioic acid tert-butyl ester
• Benzoic acid,1-dimethylethyl ester
• MFCD00048244
• UNII-ZWY8SFF36W
• NSC42534
• CS-0154844
• SCHEMBL260960
• BS-23853
• ZWY8SFF36W
• 774-65-2
• Q27115765
• CHEBI:34034
• D81801
• DTXSID50228111
• InChI=1/C11H14O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h4-8H,1-3H
• B0067
• FT-0632938
• 2-benzoyloxy-2-methylpropane
• NSC-42534
• SY053933
• AKOS009158348
• NS00037922
• NSC 42534
• EINECS 212-267-2
• AI3-10557
• DB-056220
• Tert-Butyl benzoate

• MDL： MFCD00048244
• Inchi： 1S/C11H14O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： LYDRKKWPKKEMNZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not determined
• Density: 1 g/cm3
• Boiling Point: 54°C/1mmHg(lit.)
• Flash Point: 100.4°C
• Refractive Index: 1.4900-1.4920
• PSA: 26.30000
• LogP: 2.64190
• Solubility: Not determined

Tert-Butyl benzoate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tert-Butyl benzoate

Tert-Butyl Benzoate: A Comprehensive Overview

Tert-butyl benzoate, also known by its CAS number 774-65-2, is a widely studied and utilized organic compound in various industrial and research applications. This compound, which belongs to the ester family, has garnered significant attention due to its versatile properties and potential uses across multiple sectors. In recent years, advancements in synthetic methodologies and a deeper understanding of its chemical behavior have further expanded its applicability. This article delves into the key aspects of tert-butyl benzoate, including its structure, synthesis, applications, and the latest research findings.

The molecular structure of tert-butyl benzoate comprises a benzoic acid moiety esterified with a tert-butyl group. This unique combination endows the compound with distinct physical and chemical properties. The tert-butyl group contributes to the molecule's hydrophobicity, while the aromatic ring imparts stability and reactivity. Recent studies have explored the influence of these structural features on the compound's behavior in different environments, providing valuable insights into its potential applications.

One of the most notable advancements in the synthesis of tert-butyl benzoate involves the use of green chemistry principles. Traditional methods often relied on hazardous reagents and conditions, but modern approaches have shifted toward more sustainable practices. For instance, researchers have successfully employed enzymatic catalysis and microwave-assisted synthesis to produce tert-butyl benzoate with higher efficiency and reduced environmental impact. These developments align with global efforts to promote eco-friendly chemical processes.

The applications of tert-butyl benzoate span across multiple industries, including pharmaceuticals, agriculture, and materials science. In the pharmaceutical sector, it has been investigated as a potential excipient due to its ability to enhance drug solubility and bioavailability. Recent studies have demonstrated its effectiveness in improving the dissolution rate of poorly soluble drugs, making it a promising candidate for drug delivery systems.

In agriculture, tert-butyl benzoate has shown potential as a plant growth regulator. Research conducted in 2023 revealed that it can stimulate root development in certain crops, leading to improved yield and resilience against environmental stressors. This finding opens new avenues for sustainable agricultural practices that rely on natural compounds rather than synthetic chemicals.

The material science field has also benefited from the unique properties of tert-butyl benzoate. Its thermal stability and compatibility with various polymers make it an ideal additive for enhancing the performance of plastics and composites. Recent investigations have focused on its role as a flame retardant in polymer matrices, offering a safer alternative to traditional flame-retardant agents.

Beyond its practical applications, tert-butyl benzoate has emerged as a valuable tool in fundamental chemical research. Its structure serves as a model system for studying ester chemistry and intermolecular interactions. For example, researchers have utilized it to explore the dynamics of ester hydrolysis under varying conditions, contributing to our understanding of reaction mechanisms.

In terms of safety and environmental impact, recent studies have assessed the toxicity and biodegradability of tert-butyl benzoate. Findings indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it poses minimal risk to ecosystems when used responsibly. However, further research is needed to evaluate its long-term effects in different environmental settings.

The growing interest in tert-butyl benzoate is reflected in the increasing number of scientific publications exploring its properties and applications. Collaborative efforts between academia and industry have accelerated innovation in this field, leading to breakthroughs that were unimaginable just a decade ago.

In conclusion, tert-butyl benzoate, with its CAS number 774-65-2, stands out as a versatile compound with immense potential across diverse domains. As research continues to uncover new facets of its chemistry and utility, it is poised to play an even greater role in shaping future technologies and industries.